2-(ethylamino)-3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C23H22N4O3S2
• Molecular Weight: 466.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(ethylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[2-(4-methoxyphenyl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C23H22N4O3S2/c1-3-24-20-17(21(28)26-12-5-4-6-19(26)25-20)14-18-22(29)27(23(31)32-18)13-11-15-7-9-16(30-2)10-8-15/h4-10,12,14,24H,3,11,13H2,1-2H3/b18-14-
• Standard InChI Key: OHOWDUCQCTZIIN-JXAWBTAJSA-N
• Isomeric SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC
• Canonical SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC

Introduction

2-(Ethylamino)-3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound that belongs to the class of heterocyclic compounds, specifically pyrido[1,2-a]pyrimidine derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications. The compound features a pyrido[1,2-a]pyrimidin-4-one core linked to a thiazolidin-5-ylidene moiety and an ethylamino group, suggesting potential interactions with biological targets.

Chemical Formula and Molecular Weight

• Molecular Formula: C24H24N4O3S2

• Molecular Weight: Approximately 466.6 g/mol.

Structural Features

• The compound includes a pyrido[1,2-a]pyrimidine ring system, which is a common scaffold in medicinal chemistry due to its ability to interact with various biological targets.

• The presence of a thiazolidin-5-ylidene moiety and an ethylamino group adds to the compound's structural complexity and potential biological activity.

Spectroscopic Analysis

• The structure and purity of this compound can be analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Synthesis and Purification

The synthesis of 2-(ethylamino)-3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-4H-pyrido[1,2-a]pyrimidin-4-one typically involves multiple steps:

• Starting Materials and Reagents: The synthesis may require various starting materials and reagents, including those necessary for forming the pyrido[1,2-a]pyrimidine core and the thiazolidin-5-ylidene moiety.

• Reaction Conditions: Specific conditions such as temperature, solvent choice (e.g., ethanol or dimethylformamide), and catalysts (e.g., Lewis acids) are crucial for optimizing yields.

• Purification Techniques: Advanced techniques like high-performance liquid chromatography (HPLC) are employed to isolate the final product effectively.

Mechanism of Action

Therapeutic Potential

• Given its structural complexity and potential biological activity, this compound may have applications in medicinal chemistry, particularly in the development of drugs targeting specific biological pathways.

Current Research Status

Future Research Directions

• In Vitro and In Vivo Studies: Conducting in vitro and in vivo studies to assess its efficacy and safety.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activity.

Synthesis Conditions

Condition	Description
Solvents	Ethanol, Dimethylformamide
Catalysts	Lewis acids
Purification	High-performance liquid chromatography (HPLC)

Potential Applications

Application	Description
Medicinal Chemistry	Potential therapeutic agent due to its complex structure and biological activity
Biological Targets	Enzymes or receptors within biological systems